1-[(4-Phenylpiperazin-1-yl)methyl]cyclopropan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-[(4-Phenylpiperazin-1-yl)methyl]cyclopropan-1-amine” is a chemical compound with the CAS number 1427990-44-0 . It has a molecular weight of 231.34 and a molecular formula of C14H21N3 .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, related compounds have been synthesized for various purposes. For instance, a series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives were designed and synthesized for the treatment of Alzheimer’s disease .Molecular Structure Analysis
The molecular structure of “1-[(4-Phenylpiperazin-1-yl)methyl]cyclopropan-1-amine” consists of a cyclopropane ring attached to a phenylpiperazine group via a methylene bridge .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[(4-Phenylpiperazin-1-yl)methyl]cyclopropan-1-amine” include a molecular weight of 231.34 and a molecular formula of C14H21N3 . Other specific properties such as boiling point and storage conditions were not found in the search results.Scientific Research Applications
- Bioactivity : These compounds displayed moderate AChE inhibitory activities in vitro. Compound 6g exhibited potent inhibitory activity against AChE, making it a potential lead compound for AD drug development .
- Application : In vitro antifungal activity against Candida albicans, Fusarium oxysporum, Drechslera halodes, and Colletotrichum falcatum .
- Compound : Notably, 1-[(4-Phenylpiperazin-1-yl)methyl]cyclopropan-1-amine derivatives have been investigated as natural and synthetic tyrosinase inhibitors .
Alzheimer’s Disease (AD) Treatment
Antifungal Activity
Tyrosinase Inhibition
Anti-Inflammatory Properties
Other Applications
properties
IUPAC Name |
1-[(4-phenylpiperazin-1-yl)methyl]cyclopropan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3/c15-14(6-7-14)12-16-8-10-17(11-9-16)13-4-2-1-3-5-13/h1-5H,6-12,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRGCEPRETOARED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CN2CCN(CC2)C3=CC=CC=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Phenylpiperazin-1-yl)methyl]cyclopropan-1-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.